Cas no 537037-56-2 (1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID)

• Product Name: 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID
• CAS No: 537037-56-2
• MF: C₈H₁₀ClF₂N₅
• MW: 249.648306369781
• CID: 3029131
• Update Time: 2025-05-23

1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID
• 1-(3,4-Difluorophenyl)biguanidehydrochloride97%
• 1-(3,4-Difluorophenyl)biguanide, HCl

• Inchi： 1S/C8H9F2N5.ClH/c9-5-2-1-4(3-6(5)10)14-8(13)15-7(11)12;/h1-3H,(H6,11,12,13,14,15);1H
• InChI Key： ZBFPCRPVJPFGBR-UHFFFAOYSA-N
• SMILES： C1(=CC(F)=C(C=C1)F)NC(=N)NC(N)=N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID

Introduction to 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID (CAS No. 537037-56-2)

1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID, identified by the Chemical Abstracts Service Number (CAS No.) 537037-56-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the biguanide class of molecules, which are known for their diverse biological activities. The presence of 3,4-difluorophenyl group in its structure imparts unique electronic and steric properties, making it a promising candidate for various therapeutic applications.

The biguanide hydrochlorid moiety in the compound's name is particularly noteworthy, as biguanides have a long history of use in medicine, most notably in the management of diabetes mellitus. However, recent studies have expanded the potential applications of biguanide derivatives beyond metabolic disorders. The introduction of fluorine atoms into the phenyl ring enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. The 3,4-difluorophenyl group in 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID contributes to its ability to interact with biological targets with high specificity. This interaction is mediated by a combination of hydrophobic and electrostatic forces, which are essential for effective drug-receptor binding.

In vitro studies have demonstrated that 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID exhibits potent inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The compound's ability to modulate these pathways suggests its potential as a lead molecule for further drug development. Specifically, research has shown that it can inhibit enzymes such as dihydrofolate reductase (DHFR), which is crucial in bacterial proliferation and DNA synthesis.

The structural features of 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID also make it an attractive candidate for designing drugs with improved pharmacokinetic properties. The fluorine atoms enhance the compound's lipophilicity, facilitating better penetration across biological membranes. Additionally, the biguanide core provides a scaffold for further chemical modifications, allowing researchers to fine-tune its biological activity.

Current research is exploring the therapeutic potential of 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID in treating various conditions beyond its traditional applications. For instance, preliminary studies have indicated that it may have anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Furthermore, its mechanism of action suggests potential utility in combating drug-resistant pathogens due to its ability to disrupt essential metabolic pathways.

The synthesis of 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently.

In conclusion, 1-(3,4-DIFLUOROPHENYL)BIGUANIDE HYDROCHLORID (CAS No. 537037-56-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover new potential applications for this compound, underscoring its importance in modern drug discovery efforts.